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Compound of Interest

Compound Name: Flupenthixol

Cat. No.: B1231418 Get Quote

Technical Support Center: Flupenthixol Storage
and Handling
This guide provides researchers, scientists, and drug development professionals with detailed

information on the recommended long-term storage conditions for Flupenthixol powder and its

stock solutions.

Frequently Asked Questions (FAQs)
Q1: What are the ideal long-term storage conditions for Flupenthixol powder?

A1: For optimal long-term stability, Flupenthixol powder should be stored at -20°C in a dry and

dark environment.[1] The container should be tightly sealed to prevent moisture absorption and

degradation from light. For short-term storage, temperatures between 2-8°C are acceptable.[2]

Q2: I need to prepare a stock solution of Flupenthixol. What is the recommended solvent and

storage procedure?

A2: Flupenthixol is soluble in Dimethyl Sulfoxide (DMSO).[1] For long-term storage of a

DMSO stock solution, it is recommended to store it at -80°C for up to six months. For shorter

periods, storage at -20°C for up to one month is also viable. To maintain the integrity of the

solution, it is best practice to aliquot the stock solution into smaller, single-use volumes. This

will help you avoid repeated freeze-thaw cycles that can degrade the compound.[2]
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Q3: Are there any known incompatibilities I should be aware of when working with

Flupenthixol?

A3: Yes, Flupenthixol is incompatible with strong oxidizing agents.[3] Additionally,

Flupenthixol dihydrochloride in an aqueous solution has been shown to be susceptible to

oxidation. The rate of this degradation is influenced by factors such as pH and the

concentration of oxygen. Therefore, care should be taken to use appropriate buffers and

consider de-gassing aqueous solutions if prolonged stability is required.

Q4: How should I handle the shipment of Flupenthixol powder?

A4: Flupenthixol powder is generally considered stable enough for shipment at ambient

temperatures for short durations, such as a few weeks.[1] However, for international or

prolonged shipping, transportation on ice packs is a recommended precaution to maintain its

integrity.[2]

Summary of Storage Conditions

Form Solvent
Short-Term
Storage

Long-Term
Storage

Shelf Life
(Long-
Term)

Special
Considerati
ons

Powder N/A

0-4°C (days

to weeks)[1]

or 2-8°C[2]

-20°C

(months to

years)[1]

>2 years if

stored

properly[1]

Store in a dry,

dark place.[1]

Keep

container

tightly closed.

[3]

Stock

Solution
DMSO -20°C -80°C

1 month at

-20°C, 6

months at

-80°C[2]

Aliquot to

avoid freeze-

thaw cycles.

[2] Protect

from moisture

and light.[2]
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Experimental Protocol: Preparation of Flupenthixol
Stock Solution
This protocol outlines a general procedure for preparing a Flupenthixol stock solution in

DMSO.

Materials:

Flupenthixol powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or cryovials

Calibrated balance

Vortex mixer

Procedure:

Equilibrate the Flupenthixol powder container to room temperature before opening to

prevent condensation.

Weigh the desired amount of Flupenthixol powder using a calibrated balance in a chemical

fume hood.

Add the appropriate volume of anhydrous DMSO to achieve the desired stock concentration.

Vortex the solution until the Flupenthixol powder is completely dissolved. Gentle warming

and/or sonication can be used to aid dissolution if precipitation occurs.[2]

Aliquot the stock solution into single-use, sterile microcentrifuge tubes or cryovials.

Clearly label each aliquot with the compound name, concentration, date of preparation, and

solvent.

Store the aliquots at -20°C for short-term use (up to 1 month) or at -80°C for long-term

storage (up to 6 months).[2]
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Troubleshooting and Logical Workflow
The following diagram illustrates a decision-making process for the preparation and storage of

Flupenthixol to ensure experimental success.
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Caption: Workflow for Flupenthixol Solution Preparation and Storage.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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